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Compound of Interest

Compound Name: Ethyl 2-(3-fluorophenyl)acetate

Cat. No.: B1589029 Get Quote

An In-depth Technical Guide to Ethyl 2-(3-fluorophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 2-(3-fluorophenyl)acetate, a key intermediate in pharmaceutical and

chemical synthesis. The document details its characteristics, reactivity, and relevant

experimental protocols, presented in a format tailored for scientific and research applications.

Core Physical and Chemical Properties
Ethyl 2-(3-fluorophenyl)acetate is a fluorinated aromatic ester. The presence of the fluorine

atom at the meta position of the phenyl ring influences its electronic properties and reactivity.[1]

Its physical state at room temperature is a liquid.[2][3]

Table 1: Physical and Chemical Data of Ethyl 2-(3-fluorophenyl)acetate
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Property Value Source(s)

Molecular Formula C₁₀H₁₁FO₂ [2][4]

Molecular Weight 182.19 g/mol [4]

CAS Number 587-47-3 [3][5][4]

Appearance Liquid [3]

Boiling Point
126-129 °C at 28 Torr223.97

°C at 760 mmHg
[5][4]

Density 1.118 ± 0.06 g/cm³ (Predicted) [5]

Storage
Store in a dry, sealed container

at room temperature.
[5]

Chemical Reactivity and Stability
Aromatic esters are known for their relative stability, a property conferred by the delocalized

electron density of the benzene ring.[6] Fluorination can further enhance oxidative stability.[7]

The primary reactions involving Ethyl 2-(3-fluorophenyl)acetate are centered around its ester

functional group.

Hydrolysis: In the presence of an acid or base catalyst, the ester can be hydrolyzed back to

its parent carboxylic acid, 3-fluorophenylacetic acid, and ethanol.[8] The rate of hydrolysis

can be influenced by pH.[9]

Transesterification: The ethyl group of the ester can be exchanged with another alcohol

moiety in a process known as transesterification, allowing for the synthesis of different esters

of 3-fluorophenylacetic acid.[8]

Amidation: The compound can react with amines to form the corresponding amides, a

common reaction in the synthesis of more complex molecules.[1]
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Chemical Reactivity of Ethyl 2-(3-fluorophenyl)acetate

Ethyl 2-(3-fluorophenyl)acetate

H₂O / H⁺ or OH⁻

(Hydrolysis)

R-OH / Catalyst
(Transesterification)

3-Fluorophenylacetic Acid + Ethanol

New Ester + Ethanol
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Synthesis Workflow: Fischer Esterification

Combine 3-Fluorophenylacetic Acid,
Ethanol, and H₂SO₄ catalyst

Heat to Reflux
(Monitor by TLC)

Cool & Concentrate

Dissolve in Ether & Wash
(H₂O, NaHCO₃, Brine)

Dry with MgSO₄ & Filter

Concentrate & Purify
(Vacuum Distillation)

Pure Ethyl 2-(3-fluorophenyl)acetate
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Experimental Workflow for GC-MS Characterization

Prepare Dilute Sample
in Volatile Solvent

Inject Sample into GC

Separation on
Capillary Column

Elution and Ionization
in MS

Detection of Fragments
by m/z Ratio

Analyze Retention Time
and Mass Spectrum

Confirm Identity
and Purity

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1589029?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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